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Parameter Enalapril (Prodrug) Enalaprilat (Active Metabolite)

Bioavailability ~60% [1] [2] Not applicable (formed via
metabolism) [2]

Onset of Action ~1 hour [1] [2] -

Time to Peak
Effect

4-6 hours [1] 3-4 hours post oral enalapril dose

[3]

Duration of
Action

12-24 hours [1] [2] -

Elimination Half-
life

~1.3-1.7 hours (parent drug) [3] 11 hours [3] [1] [2]

Primary
Metabolism

Hydrolysis in liver by Carboxylesterase 1
(CES1) [2]

Not further metabolized [3]

Route of
Excretion

Urine (approx. two-thirds, as enalapril and

enalaprilat) and feces via bile (remainder) [2]

Kidney (>90% as unchanged drug

in 24 hours) [3] [2]
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Parameter Enalapril (Prodrug) Enalaprilat (Active Metabolite)

Protein Binding Not specified in results Binds to angiotensin-converting
enzyme (ACE); binding is

saturable [3]

Volume of
Distribution

1 - 2.4 L/kg [2] Not specified in results

Metabolism and Elimination Pathways

The metabolic activation and elimination of enalapril involve specific enzymes and processes, which can be

visualized in the following pathway:

Enalapril

Liver

Oral Absorption

Urine

~66% Excreted

Feces

~33% Excreted (via bile)

CES1

Enalaprilat

Hydrolysis

ACE

Competitive Inhibition >90% Excreted
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Enalapril is metabolized to enalaprilat by CES1 in the liver, and both are primarily eliminated by the

kidneys.

Key Experimental Methodologies in Pharmacokinetics

Research into enalapril's pharmacokinetics, particularly in special populations, relies on advanced analytical

and modeling techniques.

Population Pharmacokinetic (PopPK) Modeling: A PopPK analysis in ACE inhibitor-naïve children

with heart failure used nonlinear mixed-effects modelling (NONMEM). A combined one-

compartment model for enalapril coupled with a one-compartment model for enalaprilat was

developed. Allometric scaling was applied to account for body size, and stepwise covariate

modelling identified the impact of age, serum creatinine, and Ross score (heart failure severity) on

enalaprilat clearance and volume of distribution [4].

Analytical Method for Serum Concentration: In the LENA studies, enalapril and enalaprilat serum

concentrations were measured from children. While the specific bioanalytical technique (e.g., LC-

MS/MS) is not detailed in the provided excerpt, such studies typically use highly sensitive and specific

methods like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to quantify

drug and metabolite levels in plasma or serum, which are essential for building pharmacokinetic

models [4].

Preclinical Hepatotoxicity Studies: Investigations into enalapril's potential liver effects in rat models

have utilized primary cultures of rat hepatocytes. These studies evaluated the impact of cytochrome

P450 inducers/inhibitors and glutathione modulators on enalapril's cytotoxicity, using measures like

lactate dehydrogenase (LDH) release and glutathione depletion assays [5].

Special Population Considerations

Pediatric Patients: Enalapril pharmacokinetics in children are influenced by age, weight, renal
function, and severity of heart failure. Carboxylesterase 1 (CES1) expression and glomerular
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filtration rate (GFR) increase with age, significantly affecting the conversion of enalapril and the

clearance of enalaprilat, especially in infants [4].
Renal Impairment: Enalaprilat is primarily excreted by the kidneys. Patients with a creatinine

clearance (CrCl ≤ 30 mL/min) show altered drug disposition and require a lower initial dose.
Enalaprilat is moderately dialyzable (20-50%) [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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